molecular formula C14H15NO2 B8693895 2,4-dimethoxy-N-phenylaniline CAS No. 90043-09-7

2,4-dimethoxy-N-phenylaniline

Cat. No.: B8693895
CAS No.: 90043-09-7
M. Wt: 229.27 g/mol
InChI Key: PMGRJBUVIQOZNC-UHFFFAOYSA-N
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Description

2,4-dimethoxy-N-phenylaniline is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

90043-09-7

Molecular Formula

C14H15NO2

Molecular Weight

229.27 g/mol

IUPAC Name

2,4-dimethoxy-N-phenylaniline

InChI

InChI=1S/C14H15NO2/c1-16-12-8-9-13(14(10-12)17-2)15-11-6-4-3-5-7-11/h3-10,15H,1-2H3

InChI Key

PMGRJBUVIQOZNC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)NC2=CC=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 58.5 g of N-acetyl-2,4-dimethoxyaniline and 70.7 g of bromobenzene, 29 g of anhydrous potassium carbonate, 2.1 g of copper powder and 0.8 g of iodine were added and reacted at a temperature of from 170° to 180° C. for 20 hours. Then, to this reaction mixture, 30 g of potassium hydroxide and 100 ml of isoamyl alcohol were added and reacted at a temperature of from 120° to 130° C. for 3 hours. To this reaction mixture, 300 ml of toluene was added, and the toluene layer was separated by liquid separation, washed with water, concentrated and then purified by distillation under reduced pressure, whereby 40 g of oily N-phenyl-2,4-dimethoxyaniline was obtained. The boiling point of this product was from 161° to 164° C./2 mmHg.
Quantity
58.5 g
Type
reactant
Reaction Step One
Quantity
70.7 g
Type
reactant
Reaction Step One
Quantity
29 g
Type
reactant
Reaction Step One
Name
copper
Quantity
2.1 g
Type
catalyst
Reaction Step One
Quantity
0.8 g
Type
catalyst
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three

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